Germanium sodium hydroxide oxide (Ge7Na3(OH)O15)

• CAS No.: 12195-31-2
• Molecular Formula: Ge3H5Na3O10
• Molecular Weight: 451.9 g/mol
• IUPAC Name: trisodium;germanium(4+);oxygen(2-);pentahydroxide
• InChI: InChI=1S/3Ge.3Na.5H2O.5O/h;;;;;;5*1H2;;;;;/q3*+4;3*+1;;;;;;5*-2/p-5
• InChI Key: FRUDXCIQGRUEHY-UHFFFAOYSA-I
• Canonical SMILES: [OH-].[OH-].[OH-].[OH-].[OH-].[O-2].[O-2].[O-2].[O-2].[O-2].[Na+].[Na+].[Na+].[Ge+4].[Ge+4].[Ge+4]

Description

Trisodium germanate is an inorganic compound with the chemical formula Na₃GeO₄. It is a colorless solid primarily used in the synthesis of other germanium compounds. Germanium, the central element in trisodium germanate, is similar to silicon and forms various compounds with tetrahedral structures.

Preparation Methods

Trisodium germanate can be synthesized through the fusion of germanium dioxide with sodium hydroxide at high temperatures. The reaction is as follows: [ \text{GeO}_2 + 2 \text{NaOH} \rightarrow \text{Na}_2\text{GeO}_3 + \text{H}_2\text{O} ] An intermediate in this reaction is the protonated derivative NaHGeO₃, which is a water-soluble salt .

Chemical Reactions Analysis

Trisodium germanate undergoes several types of chemical reactions, including:

Oxidation: Trisodium germanate can be oxidized to form germanium dioxide.

Reduction: It can be reduced to elemental germanium.

Substitution: It can undergo substitution reactions with various reagents to form different germanium compounds.

Common reagents used in these reactions include sodium hydroxide, hydrochloric acid, and various reducing agents. The major products formed from these reactions are germanium dioxide, elemental germanium, and other germanium-based compounds .

Scientific Research Applications

Trisodium germanate has several scientific research applications:

Chemistry: It is used as a precursor for synthesizing other germanium compounds.

Biology: It is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of germanium-based materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism by which trisodium germanate exerts its effects involves its interaction with various molecular targets and pathways. In biological systems, it can interact with proteins and enzymes, potentially affecting their function. In industrial applications, it acts as a catalyst, facilitating chemical reactions by lowering the activation energy required for the reactions to occur .

Comparison with Similar Compounds

Trisodium germanate is similar to other germanates, such as sodium germanate and potassium germanate. it is unique in its specific chemical structure and properties. Similar compounds include:

Sodium germanate (Na₂GeO₃): Similar in structure but with different sodium content.

Potassium germanate (K₂GeO₃): Similar in structure but with potassium instead of sodium.

Bismuth germanate (Bi₄Ge₃O₁₂): A different type of germanate with bismuth and germanium.

Trisodium germanate’s uniqueness lies in its specific chemical composition and the particular applications it is suited for in various fields.